Cas no 1112432-95-7 (3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
• CAS No: 1112432-95-7
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5388213
• Update Time: 2025-11-01

3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one
• 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one

• Inchi： 1S/C21H18N4O3/c1-3-27-17-6-4-5-15(13-17)20-22-21(28-24-20)19-18(26)11-12-25(23-19)16-9-7-14(2)8-10-16/h4-13H,3H2,1-2H3
• InChI Key： GJKZACQJFKVRAP-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC(OCC)=C3)N=2)=NN(C2=CC=C(C)C=C2)C=CC1=O

Additional information on 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one

Introduction to 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one and Its Significance in Modern Chemical Research

The compound with the CAS no. 1112432-95-7, specifically named as 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This heterocyclic compound combines several key structural motifs that have garnered significant attention in recent years due to its potential applications in drug discovery and material science. The intricate architecture of this molecule, featuring a 1,4-dihydropyridazinone core linked to a 1,2,4-oxadiazole ring, along with substituents such as 3-ethoxyphenyl and 4-methylphenyl, makes it a promising candidate for further exploration.

In the context of contemporary research, this compound has been studied for its pharmacological properties, particularly its interaction with biological targets that are relevant to various diseases. The 1,4-dihydropyridazinone scaffold is well-known for its versatility in medicinal chemistry, often serving as a backbone for molecules with bioactivity. Its ability to modulate enzyme activity and receptor binding has been exploited in the development of therapeutic agents. Furthermore, the presence of the 1,2,4-oxadiazole moiety enhances the molecular diversity of the compound, contributing to its unique pharmacological profile. This structural feature has been associated with anti-inflammatory, antimicrobial, and even anticancer properties in several related compounds.

The 3-ethoxyphenyl substituent adds another layer of complexity to the molecule. Ethoxyphenyl groups are frequently incorporated into drug candidates due to their ability to influence solubility, metabolic stability, and binding affinity. In particular, this substitution pattern has been explored in the development of central nervous system (CNS) drugs and cardiovascular agents. The 4-methylphenyl group further fine-tunes the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological targets. Together, these substituents contribute to the overall pharmacokinetic profile of the compound.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1,2,4-oxadiazole ring, in particular, has been recognized for its broad spectrum of biological activities. It is found in numerous approved drugs and is a subject of intense research due to its ability to act as a pharmacophore. The oxadiazole moiety can engage in hydrogen bonding and hydrophobic interactions with biological targets, making it an attractive component for medicinal chemists. In the case of 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one, this ring is strategically positioned to interact with potential binding sites on enzymes or receptors.

The 1,4-dihydropyridazinone core is another critical feature of this compound. This scaffold is known for its stability and ability to form hydrogen bonds with polar residues in proteins. It has been successfully employed in the design of molecules targeting various therapeutic areas. For instance, derivatives of dihydropyridazinones have shown promise as kinase inhibitors and have been investigated for their potential in treating neurological disorders. The combination of these two heterocyclic systems in a single molecule suggests that CAS no. 1112432-95-7 may exhibit multiple modes of action.

In terms of synthetic chemistry, 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one can be synthesized through multi-step reactions involving cyclization and functional group transformations. The synthesis typically starts from readily available precursors such as ethoxybenzene derivatives and malononitrile or related compounds that can form the oxadiazole ring. The subsequent formation of the dihydropyridazinone involves condensation reactions under controlled conditions. These synthetic routes highlight the compound's accessibility for further derivatization and optimization.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions such as inflammation or metabolic disorders. The unique combination of structural features makes it a valuable scaffold for structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). Computational modeling techniques can be employed to understand how this molecule interacts with biological targets at an atomic level.

Advances in high-throughput screening (HTS) technologies have enabled rapid assessment of large libraries of compounds for biological activity. This approach has been instrumental in identifying lead candidates for further development. Given its structural complexity, 3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one could be screened against diverse panels of enzymes and receptors to identify potential therapeutic applications.

The role of computational chemistry cannot be overstated in modern drug discovery processes. Molecular docking simulations allow researchers to predict binding affinities and interactions between this compound and various biological targets without conducting extensive experimental trials initially saving both time and resources while also guiding experimental design by providing insights into binding mechanisms

Future directions for research on this compound include exploring its derivatives through combinatorial chemistry or library synthesis techniques These derivatives could be tailored for enhanced potency selectivity or improved pharmacokinetic profiles Further investigation into its mechanism(s)of action would provide deeper insights into how it interacts with biological systems which could inform rational drug design strategies Moreover exploring new synthetic pathways could reduce production costs making large-scale synthesis more feasible